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Compound of Interest

Compound Name:
2-(3,4-Difluorobenzoyl)-4-

methylpyridine

CAS No.: 1187167-00-5

Cat. No.: B1454204

Get Quote

To our valued researchers, scientists, and drug development professionals,

This technical guide addresses the inquiry for the IUPAC name and synonyms of the chemical

formula C13H9F2NO. Our comprehensive search of authoritative chemical databases,

including PubChem and the NIST Chemistry WebBook, did not identify a known compound

with this exact molecular formula. This suggests that the provided formula may be inaccurate or

represents a novel, uncharacterized molecule.

In the interest of providing valuable and actionable information, this guide will focus on a

plausible, structurally related compound, N-(2,4-difluorophenyl)acetamide (C8H7F2NO), for

which extensive data is available. We will also briefly discuss Diflufenican, a more complex

agrochemical that contains the N-(2,4-difluorophenyl)amide moiety and was a prominent result

in initial broad searches, as it may be relevant to the user's field of interest.

We believe this approach will offer clarity and a scientifically grounded alternative for your

research and development endeavors.
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Part 1: Analysis of the Query and Proposed
Alternative
A systematic search for the molecular formula C13H9F2NO yielded no matching entries in

major chemical registries. This leads to the conclusion that the formula is likely incorrect.

However, the presence of two fluorine atoms, a nitrogen, and an oxygen atom suggests a

potential interest in fluorinated aromatic amides, a common motif in pharmacologically active

compounds and agrochemicals.

Based on this, we propose N-(2,4-difluorophenyl)acetamide as a relevant and well-documented

alternative for this technical guide. Its IUPAC name and synonyms are provided below.

IUPAC Name and Synonyms for N-(2,4-
difluorophenyl)acetamide (C8H7F2NO)

IUPAC Name: N-(2,4-difluorophenyl)acetamide[1]

Synonyms:

2',4'-difluoroacetanilide[1]

Aminobenzene, N-acetyl-2,4-difluoro-[1]

CAS Registry Number: 399-36-0[1]

The structural simplicity and confirmed existence of N-(2,4-difluorophenyl)acetamide make it a

suitable candidate for a detailed technical examination.

A Note on Diflufenican
Initial, broader searches for the queried formula returned results for Diflufenican, a herbicide

with the molecular formula C19H11F5N2O2. While the elemental composition is significantly

different, it contains the core N-(2,4-difluorophenyl)amide structure. This suggests a potential

area of interest for the user and is mentioned here for completeness.

IUPAC Name for Diflufenican: N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyridine-

3-carboxamide
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Part 2: Technical Guide for N-(2,4-
difluorophenyl)acetamide
This section will proceed with a technical overview of N-(2,4-difluorophenyl)acetamide.

Physicochemical Properties
A summary of the key physicochemical properties of N-(2,4-difluorophenyl)acetamide is

presented in the table below.

Property Value

Molecular Formula C8H7F2NO

Molecular Weight 171.14 g/mol [1]

CAS Registry Number 399-36-0[1]

Synthesis and Reactivity
N-(2,4-difluorophenyl)acetamide can be synthesized through the acylation of 2,4-difluoroaniline

with an acetylating agent, such as acetic anhydride or acetyl chloride. The lone pair of

electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of the

acetylating agent, followed by the elimination of a leaving group to form the amide bond.

Diagram of the General Synthesis of N-(2,4-difluorophenyl)acetamide

Reactants

Product2,4-difluoroaniline

N-(2,4-difluorophenyl)acetamide

Acylation

Acetic Anhydride or
Acetyl Chloride
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Click to download full resolution via product page

Caption: General synthesis of N-(2,4-difluorophenyl)acetamide.

The reactivity of N-(2,4-difluorophenyl)acetamide is characteristic of secondary amides. The

amide bond can be hydrolyzed under acidic or basic conditions to yield 2,4-difluoroaniline and

acetic acid. The aromatic ring can undergo electrophilic substitution, with the orientation of

incoming substituents directed by the activating effect of the amide group and the deactivating,

ortho-, para-directing effects of the fluorine atoms.

Spectroscopic Data
The identity and purity of N-(2,4-difluorophenyl)acetamide can be confirmed using various

spectroscopic techniques.

Mass Spectrometry: The NIST WebBook provides mass spectrum data for this compound,

which can be used for its identification in complex mixtures.[1]

Gas Phase Ion Energetics: Data on the gas phase ion energetics of N-(2,4-

difluorophenyl)acetamide is also available from the NIST Chemistry WebBook.[1]

Potential Applications in Research and Development
N-(2,4-difluorophenyl)acetamide and its derivatives are valuable building blocks in medicinal

chemistry and materials science. The difluorophenyl motif is often incorporated into molecules

to enhance their metabolic stability, binding affinity, and pharmacokinetic properties.

Workflow for Investigating Derivatives of N-(2,4-difluorophenyl)acetamide
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N-(2,4-difluorophenyl)acetamide

Chemical Modification
(e.g., substitution on the aromatic ring)

Purification and Characterization
(HPLC, NMR, Mass Spec)

Biological Screening
(e.g., enzyme inhibition assays)

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1454204/docs#technical-note-on-the-identification-of-
c13h9f2no]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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